Cas no 502184-51-2 (Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate)

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its dichloro and amino functional groups enhance reactivity, enabling selective modifications for constructing complex heterocyclic frameworks. The methyl ester moiety further improves solubility and facilitates downstream transformations, such as hydrolysis or amidation. This compound exhibits high purity and stability, making it suitable for precision applications in medicinal chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Its well-defined structure ensures consistent performance in nucleophilic substitution and cross-coupling reactions.
Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate structure
502184-51-2 structure
Product Name:Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate
CAS No:502184-51-2
MF:C6H5Cl2N3O2
MW:222.028798818588
MDL:MFCD16660538
CID:1038634
Update Time:2025-05-19

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate
    • C6H5Cl2N3O2
    • AC1L5Q56
    • AG-K-72823
    • AK100424
    • ANW-70255
    • CTK6J1205
    • NSC78771
    • ZYKZBDOQIWZNNN-UHFFFAOYSA-N
    • AB0068800
    • Z4801
    • 4-Pyrimidinecarboxylic acid,6-dichloro-, methyl ester
    • 4-Pyrimidinecarboxylic acid, 5-amino-2,6-dichloro-, methyl ester
    • MDL: MFCD16660538
    • Inchi: 1S/C6H5Cl2N3O2/c1-13-5(12)3-2(9)4(7)11-6(8)10-3/h9H2,1H3
    • InChI Key: ZYKZBDOQIWZNNN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(=O)OC)=NC(=N1)Cl)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Topological Polar Surface Area: 78.1

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate Security Information

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Additional information on Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate

Methyl 5-Amino-2,6-Dichloropyrimidine-4-Carboxylate: A Comprehensive Overview

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate, also known by its CAS number 502184-51-2, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. The molecule consists of a pyrimidine ring with substituents at positions 2, 4, 5, and 6, making it a versatile compound for further chemical modifications and functionalization.

The synthesis of methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. These developments have not only improved the yield but also reduced the environmental impact of its production.

The chemical structure of 5-amino-2,6-dichloropyrimidine-4-carboxylate methyl ester plays a crucial role in its reactivity and functionality. The presence of amino and carboxylate groups introduces versatility in its interactions with other molecules. This makes it an ideal candidate for use in drug design, where functional groups can be manipulated to achieve desired pharmacological effects. Recent studies have highlighted its potential as a building block for developing bioactive compounds targeting specific diseases.

In terms of physical properties, methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate exhibits a melting point that is consistent with similar organic compounds. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for quality control and characterization during the manufacturing process.

The application of 5-amino-2,6-dichloropyrimidine-4-carboxylate methyl ester extends beyond traditional chemical synthesis. Recent research has explored its role in agrochemicals, where it serves as an intermediate in the production of pesticides and herbicides. Its ability to interact with biological systems makes it a valuable asset in this field.

Moreover, the compound has shown promise in materials science. By incorporating it into polymer matrices, researchers have developed materials with enhanced mechanical and thermal properties. This opens up new possibilities for its use in advanced composites and high-performance polymers.

In conclusion, methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and improvements in its synthesis, this compound is poised to play an even more significant role in the future of organic chemistry.

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